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Compound of Interest

Compound Name: Prothioconazole-d4

Cat. No.: B15555845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the

Prothioconazole-d4 analytical standard. It is designed to assist researchers, scientists, and

professionals in drug development in sourcing this critical reference material for their analytical

needs. This document includes a comparative summary of suppliers, a detailed experimental

protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and

visualizations to clarify experimental workflows.

Commercial Availability of Prothioconazole-d4
The use of isotopically labeled internal standards is crucial for achieving accurate and reliable

quantification in analytical methods. Prothioconazole-d4, as a deuterated analog of the broad-

spectrum fungicide prothioconazole, serves as an ideal internal standard for mass

spectrometry-based analyses. Several chemical suppliers offer Prothioconazole-d4 as a high-

purity analytical standard. A summary of commercially available options is presented in the

table below. Please note that pricing is often available upon request from the suppliers.
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Supplier
Product
Name

Product/Cat
alog
Number

Pack
Size(s)

Purity Notes

LGC

Standards

(distributor for

Toronto

Research

Chemicals)

Prothioconaz

ole-d4

TRC-

P838832

0.5 mg, 1 mg,

2.5 mg

>95% (HPLC)

[1]

Price

available

upon inquiry.

[1]

MedChemEx

press

Prothioconaz

ole-d4
HY-116568S Not specified Not specified

Price

available

upon inquiry.

[2]

Clinivex
Prothioconaz

ole-d4
Not specified

10 mg, 25

mg, 50 mg,

100 mg

Not specified

Price

available

upon inquiry.

[3]

Axios

Research

Prothioconaz

ole-d4
AR-P33095 Not specified Not specified

Price

available

upon inquiry.

[4]

Experimental Protocol: Quantification of
Prothioconazole using Prothioconazole-d4 Internal
Standard by LC-MS/MS
The following is a generalized experimental protocol for the quantitative analysis of

prothioconazole in a given matrix using Prothioconazole-d4 as an internal standard. This

method is based on common practices in residue analysis and may require optimization for

specific matrices and instrumentation.

1. Standard Preparation
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Stock Solutions (1 mg/mL): Accurately weigh and dissolve Prothioconazole and

Prothioconazole-d4 in a suitable solvent such as acetonitrile or methanol to prepare

individual stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the Prothioconazole stock solution. Each of these working standards should be fortified

with the Prothioconazole-d4 internal standard at a constant concentration.

2. Sample Preparation (QuEChERS Method - Quick, Easy, Cheap, Effective, Rugged, and

Safe)

Extraction:

Weigh a representative homogenized sample (e.g., 10 g) into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium

chloride, sodium citrate).

Shake vigorously for 1 minute and centrifuge.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing a suitable

sorbent (e.g., PSA, C18, GCB).

Vortex for 30 seconds and centrifuge.

The resulting supernatant is the final extract.

3. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is commonly used.
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Mobile Phase: A gradient elution with water and acetonitrile or methanol, both typically

containing a small amount of an additive like formic acid or ammonium acetate to improve

chromatographic peak shape and ionization efficiency.

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization: Electrospray ionization (ESI) in positive ion mode is generally suitable for

Prothioconazole and its deuterated internal standard.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific

precursor-to-product ion transitions should be optimized for both Prothioconazole and

Prothioconazole-d4.

4. Quantification

The concentration of prothioconazole in the sample is determined by creating a calibration

curve. This is done by plotting the ratio of the peak area of the prothioconazole to the peak

area of the Prothioconazole-d4 internal standard against the concentration of the

prothioconazole calibration standards. The concentration of prothioconazole in the unknown

sample is then calculated from this curve.

Visualizations
To further clarify the experimental and logical workflows, the following diagrams have been

generated using the DOT language.
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Detailed Sample Preparation and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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